Cas no 1255718-26-3 ((3,4-Dihydro-2H-chromen-6-ylmethyl)amine hydrochloride)

• Product Name: (3,4-Dihydro-2H-chromen-6-ylmethyl)amine hydrochloride
• CAS No: 1255718-26-3
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD18071219
• CID: 4582428
• Update Time: 2025-06-10

(3,4-Dihydro-2H-chromen-6-ylmethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3,4-Dihydro-2H-chromen-6-ylmethyl)amine hydrochloride
• W3246
• E77510
• 3,4-dihydro-2H-chromen-6-ylmethanamine;hydrochloride
• (3,4-Dihydro-2H-chromen-6-ylmethyl)amine hydrochloride, AldrichCPR

• MDL： MFCD18071219
• Inchi： 1S/C10H13NO.ClH/c11-7-8-3-4-10-9(6-8)2-1-5-12-10;/h3-4,6H,1-2,5,7,11H2;1H
• InChI Key： PQDSUCKQNLPLQA-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC(CN)=CC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (3,4-Dihydro-2H-chromen-6-ylmethyl)amine hydrochloride

Comprehensive Overview of (3,4-Dihydro-2H-chromen-6-ylmethyl)amine hydrochloride (CAS No. 1255718-26-3)

(3,4-Dihydro-2H-chromen-6-ylmethyl)amine hydrochloride (CAS No. 1255718-26-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique chromene-based structure, is widely explored for its potential applications in medicinal chemistry and drug development. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, especially in the fields of neurology and oncology.

The molecular structure of (3,4-Dihydro-2H-chromen-6-ylmethyl)amine hydrochloride features a chromene core, which is known for its bioactive properties. Chromene derivatives are often investigated for their antioxidant, anti-inflammatory, and neuroprotective effects. With the increasing demand for small-molecule drugs and targeted therapies, this compound has become a focal point in the search for innovative treatments. Its hydrochloride salt form enhances solubility, making it more suitable for formulation in drug delivery systems.

In recent years, the scientific community has shown growing interest in chromene-based compounds due to their versatility and low toxicity profiles. Searches for terms like "chromene derivatives in drug discovery" and "amine-functionalized chromene applications" have surged, reflecting the compound's relevance in modern research. Additionally, the rise of AI-driven drug discovery has further accelerated the exploration of such molecules, as computational models can predict their interactions with biological targets more efficiently.

The synthesis of (3,4-Dihydro-2H-chromen-6-ylmethyl)amine hydrochloride involves multi-step organic reactions, often starting from readily available precursors like salicylaldehyde derivatives. Researchers emphasize optimizing yield and purity, given the compound's potential as a pharmacophore in drug design. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its structural integrity.

Beyond pharmaceuticals, this compound has potential applications in material science, particularly in the development of fluorescent probes and organic semiconductors. Its amine functionality allows for further derivatization, enabling customization for specific industrial needs. As sustainability becomes a key focus in chemistry, greener synthesis methods for such compounds are also being explored.

In conclusion, (3,4-Dihydro-2H-chromen-6-ylmethyl)amine hydrochloride (CAS No. 1255718-26-3) represents a promising candidate for advancing both therapeutic and technological innovations. Its multifaceted applications align with current trends in precision medicine and smart materials, making it a compound of enduring scientific interest.